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Compound of Interest

Compound Name:
2-amino-3,7-dimethyl-3H-purin-

6(7H)-one

CAS No.: 19143-67-0

Cat. No.: B3348911

Get Quote

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 3,7-dimethylguanine, a purine derivative of

significant interest in the fields of molecular biology, toxicology, and pharmacology. While not as

extensively studied as other methylated guanines, its unique structure and potential biological

activities warrant a closer examination. This document synthesizes the available scientific

literature to offer insights into its physicochemical properties, biological relevance, synthesis,

analytical methods, and potential applications.

Introduction to 3,7-Dimethylguanine
3,7-Dimethylguanine is a methylated derivative of the purine base guanine. Its structure

features methyl groups at the N3 and N7 positions of the guanine ring. While found in nature,

notably isolated from the marine sponge Zyzzya fuliginosa, it is more commonly encountered in

the context of DNA damage.[1] The formation of such dialkylated purines can result from

exposure to certain endogenous and exogenous alkylating agents. Understanding the
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properties and biological consequences of 3,7-dimethylguanine is crucial for research into DNA

repair mechanisms, carcinogenesis, and the development of novel therapeutic agents.

Caption: Chemical structure of 3,7-dimethylguanine.

Physicochemical and Spectral Data
Comprehensive experimental data for 3,7-dimethylguanine is not readily available in public

databases. The following tables summarize the known information and include predicted values

or data from the closely related and well-characterized analogue, 7-methylguanine, for

comparative purposes.

Table 1: Physicochemical Properties of 3,7-Dimethylguanine and Analogs

Property
3,7-
Dimethylguanine
(CAS 19143-67-0)

7-Methylguanine
(CAS 578-76-7)

Notes

Molecular Formula C₇H₉N₅O C₆H₇N₅O

Molecular Weight 179.18 g/mol 165.15 g/mol

Appearance Data not available Crystalline solid [2]

Melting Point Data not available >300 °C

Solubility Data not available
Soluble in 1 M sodium

hydroxide (~50 mg/ml)
[2]

pKa Data not available Data not available

UV/Vis (λmax) Data not available 252, 281 nm [2]

Table 2: Spectral Data Summary
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Technique 3,7-Dimethylguanine
7-Methylguanine (for
comparison)

¹H NMR Data not available
Specific shifts depend on

solvent and conditions.

¹³C NMR Data not available
Specific shifts depend on

solvent and conditions.

IR Spectroscopy Data not available

Characteristic peaks for N-H,

C=O, and aromatic C-N

stretching are expected.

Mass Spectrometry

The structure was confirmed

by mass spectrometry upon its

isolation.[1]

The NIST WebBook provides a

mass spectrum for 7-

methylguanine.[3]

Synthesis and Biological Formation
Chemical Synthesis
The synthesis of 3,7-disubstituted guanines can be achieved through the alkylation of guanine

or its derivatives. The regioselectivity of the alkylation can be influenced by the choice of

starting material, alkylating agent, and reaction conditions. For instance, the reaction of O⁶-

methylguanine with methyl iodide can yield 3,7-dimethylguanine among other products.[4]

Treatment of 7-arylmethyl guanines with (hetero)arylmethyl halides in the presence of sodium

hydride in N,N-dimethylformamide can also produce 3,7-disubstituted guanines.[4]

Biological Formation as a DNA Adduct
In a biological context, 3,7-dimethylguanine can be formed as a DNA adduct through the action

of alkylating agents. The N7 position of guanine is highly nucleophilic and a primary target for

many electrophiles, leading to the formation of N7-alkylguanine adducts. Subsequent alkylation

at the N3 position, although less frequent, can occur, resulting in the formation of the 3,7-

dimethylguanine adduct. The formation of this and other DNA adducts can have significant

biological consequences, including the potential for mutagenesis and carcinogenesis if not

repaired.
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Figure 2: Simplified Pathway of DNA Adduct Formation and Repair
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Caption: Generalized pathway of DNA alkylation and repair.

Biological Significance and DNA Repair
The biological significance of 3,7-dimethylguanine is intrinsically linked to its existence as a

DNA lesion. While the direct biological effects of this specific adduct are not well-documented,

inferences can be drawn from the extensive research on its close analog, 7-methylguanine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b3348911/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-7-dimethylguanine-cas-19143-67-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3348911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N7-methylguanine is the most abundant DNA adduct formed by many monofunctional

alkylating agents.[5] Although not as directly miscoding as O⁶-methylguanine, its presence can

lead to depurination, creating an abasic site that can be mutagenic if not repaired.[5] The

primary mechanism for the removal of N7-methylguanine is the Base Excision Repair (BER)

pathway.[5]

The additional methylation at the N3 position in 3,7-dimethylguanine likely creates a more

complex lesion. The presence of the N3-methyl group could potentially hinder the recognition

and excision by DNA glycosylases specific for N7-methylguanine. This might necessitate the

involvement of the more versatile Nucleotide Excision Repair (NER) pathway, which recognizes

and removes bulky, helix-distorting lesions.

Recent studies on 7-methylguanine have also revealed its potential as an anticancer agent. It

has been shown to competitively inhibit the DNA repair enzyme poly(ADP-ribose) polymerase

(PARP).[3][6] This suggests that 3,7-dimethylguanine could also possess similar inhibitory

activity, making it a compound of interest for cancer research.

Analytical Methodologies
The detection and quantification of 3,7-dimethylguanine in biological samples are crucial for

studying its formation and repair. While specific protocols for this compound are scarce,

methods developed for other methylated guanines can be adapted.

Sample Preparation
For the analysis of DNA adducts, DNA must first be isolated from cells or tissues. This is

typically followed by enzymatic or chemical hydrolysis to release the individual nucleobases or

nucleosides.

Chromatographic Separation and Detection
High-performance liquid chromatography (HPLC) and ultra-high-performance liquid

chromatography (UPLC) are the preferred methods for separating 3,7-dimethylguanine from

other nucleic acid components.[7][8] A reversed-phase C18 column is commonly used with a

mobile phase consisting of an aqueous buffer and an organic modifier like methanol or

acetonitrile.[8]
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Detection is most sensitively and specifically achieved using tandem mass spectrometry

(MS/MS).[8] Electrospray ionization (ESI) is a suitable ionization technique for this class of

compounds.

Experimental Protocol: UPLC-MS/MS for the Detection
of Methylated Guanines
This protocol is a general guideline and should be optimized for the specific instrumentation

and sample matrix.

DNA Hydrolysis:

Isolate DNA from the sample of interest using a commercial kit or standard phenol-

chloroform extraction.

Quantify the DNA concentration using UV spectrophotometry.

Hydrolyze the DNA to nucleobases by heating in formic acid or using a cocktail of

enzymes such as nuclease P1 and alkaline phosphatase.

UPLC Separation:

Column: C18 Acquity® Bridged Ethylene Hybrid (BEH) column (e.g., 1.7 µm, 100 mm x

2.1 mm).[8]

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.2 mL/minute.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.

Injection Volume: 5-10 µL.

MS/MS Detection:

Ionization Mode: Positive Electrospray Ionization (ESI+).
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Multiple Reaction Monitoring (MRM):

Monitor the specific precursor-to-product ion transitions for 3,7-dimethylguanine. The

exact m/z values would need to be determined experimentally.

For comparison, the transition for 7-methylguanine is m/z 166 -> 149.[8]

Quantification: Use a stable isotope-labeled internal standard for accurate quantification.

Figure 3: Typical Analytical Workflow for 3,7-Dimethylguanine
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Click to download full resolution via product page

Caption: A generalized workflow for the analysis of 3,7-dimethylguanine.

Applications in Research and Drug Development
3,7-Dimethylguanine holds potential in several areas of scientific inquiry and therapeutic

development.

Biomarker of Exposure: Similar to 7-methylguanine, which is used as a biomarker for

exposure to tobacco smoke and certain chemotherapeutic agents, 3,7-dimethylguanine

could potentially serve as a more specific biomarker for exposure to agents that cause N3-

adenine and N7-guanine methylation.[9][10]

Tool for DNA Repair Studies: Synthetic 3,7-dimethylguanine can be incorporated into

oligonucleotides to create defined DNA substrates. These can be used in in vitro assays to

investigate the substrate specificity and efficiency of various DNA repair enzymes,

particularly those in the BER and NER pathways.

Anticancer Drug Development: The finding that 7-methylguanine inhibits PARP opens up the

possibility that 3,7-dimethylguanine may have similar or even enhanced activity.[3][6] As a

natural product derivative, it may offer a different toxicity profile compared to synthetic PARP

inhibitors. Further investigation into its mechanism of action and efficacy in cancer cell lines

is warranted.

Safety and Handling
Disclaimer: A specific Safety Data Sheet (SDS) for 3,7-dimethylguanine (CAS 19143-67-0) is

not readily available. The following information is based on general principles for handling

heterocyclic and potentially mutagenic compounds and should be supplemented with a

thorough risk assessment before use.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves.[11][12][13]

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust or aerosols. Avoid contact with skin and eyes.[11][12][13]
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Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[1]

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b3348911/docs#an-in-depth-technical-guide-to-3-7-dimethylguanine-cas-19143-67-0
https://www.benchchem.com/product/b3348911/docs#an-in-depth-technical-guide-to-3-7-dimethylguanine-cas-19143-67-0
https://www.benchchem.com/product/b3348911?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3348911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

